Cas no 281-54-9 (Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene)

• Product Name: Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene
• CAS No: 281-54-9
• MF: C₂₈H₂₄
• MW: 360.490167617798
• CID: 277048
• PubChem ID: 11740710
• Update Time: 2025-04-19

Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene
• Calix[4]arene
• Q27122465
• GQPLZGRPYWLBPW-UHFFFAOYSA-N
• Calix (4) arene
• 281-54-9
• Pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene
• pentacyclo[19.3.1.1(3,7).1(9,13).1(15,19)]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene
• DTXSID80471552
• CHEBI:51202

• Inchi： 1S/C28H24/c1-5-21-13-22(6-1)18-24-8-3-10-26(15-24)20-28-12-4-11-27(16-28)19-25-9-2-7-23(14-25)17-21/h1-16H,17-20H2
• InChI Key： GQPLZGRPYWLBPW-UHFFFAOYSA-N
• SMILES： C1C2C=CC=C(C=2)CC2C=CC=C(C=2)CC2C=CC=C(C=2)CC2C=CC=C1C=2

Computed Properties

• Exact Mass: 360.18792
• Monoisotopic Mass: 360.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0